Cas no 851971-66-9 (1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea)

• Product Name: 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• CAS No: 851971-66-9
• MF: C₂₅H₂₇N₃OS
• MW: 417.566384553909
• CID: 6013010
• PubChem ID: 3396189
• Update Time: 2025-07-14

1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea
• Thiourea, N'-(3,5-dimethylphenyl)-N-(2-furanylmethyl)-N-[2-(2-methyl-1H-indol-3-yl)ethyl]-
• 3-(3,5-dimethylphenyl)-1-(furan-2-ylmethyl)-1-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• 3-(3,5-dimethylphenyl)-1-(furan-2-ylmethyl)-1-(2-(2-methyl-1H-indol-3-yl)ethyl)thiourea
• AKOS001503478
• F0633-0129
• 1-(3,5-dimethylphenyl)-3-[(furan-2-yl)methyl]-3-[2-(2-methyl-1H-indol-3-yl)ethyl]thiourea
• 851971-66-9

• Inchi： 1S/C25H27N3OS/c1-17-13-18(2)15-20(14-17)27-25(30)28(16-21-7-6-12-29-21)11-10-22-19(3)26-24-9-5-4-8-23(22)24/h4-9,12-15,26H,10-11,16H2,1-3H3,(H,27,30)
• InChI Key： JRGVIQRJLJMLBB-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CO1)(CCC1C2=C(NC=1C)C=CC=C2)C(NC1=CC(C)=CC(C)=C1)=S

Computed Properties

• Exact Mass: 417.18748367g/mol
• Monoisotopic Mass: 417.18748367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• Boiling Point: 598.8±60.0 °C(Predicted)
• pka: 13.31±0.70(Predicted)

Additional information on 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea

Comprehensive Overview of 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea (CAS No. 851971-66-9)

The compound 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea, identified by its CAS No. 851971-66-9, is a thiourea derivative with a unique structural framework. This molecule combines aromatic and heterocyclic components, including a 3,5-dimethylphenyl group, a furan-2-ylmethyl moiety, and a 2-methyl-1H-indol-3-yl ethyl side chain. Such structural complexity makes it a subject of interest in medicinal chemistry and material science research. Its potential applications span from drug discovery to advanced material synthesis, aligning with current trends in small-molecule therapeutics and functional materials.

In recent years, researchers have focused on thiourea derivatives due to their versatile biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The presence of the indole and furan rings in this compound suggests potential interactions with biological targets, such as receptors or enzymes involved in signaling pathways. This aligns with the growing demand for targeted drug design and precision medicine, topics frequently searched in academic and pharmaceutical circles. Additionally, the compound’s arylthiourea backbone may contribute to its stability and bioavailability, key factors in pharmacokinetic optimization.

From a synthetic perspective, CAS No. 851971-66-9 exemplifies the convergence of multicomponent reactions and green chemistry principles. The incorporation of sustainable solvents or catalysts in its synthesis could address environmental concerns, a hot topic in organic synthesis forums. Furthermore, its structural motifs are reminiscent of natural product-inspired compounds, a trend gaining traction in drug discovery pipelines. Researchers often search for "novel indole derivatives" or "furan-based bioactive molecules," making this compound a relevant case study.

The compound’s potential extends beyond pharmaceuticals. Its heterocyclic architecture could be leveraged in organic electronics or catalysis, areas where π-conjugated systems are highly valued. For instance, the furan and indole units may facilitate charge transport, a property explored in OLED materials or sensor development. Such interdisciplinary applications resonate with searches like "organic semiconductors" or "smart materials," highlighting its versatility.

Quality control and analytical characterization of 1-(3,5-dimethylphenyl)-3-(furan-2-yl)methyl-3-2-(2-methyl-1H-indol-3-yl)ethylthiourea are critical for its commercialization. Techniques like HPLC, NMR, and mass spectrometry are essential to verify its purity and structure, topics frequently queried by analytical chemists. Regulatory compliance, such as ICH guidelines, further underscores the importance of rigorous testing, a concern for industries navigating GMP standards.

In summary, CAS No. 851971-66-9 represents a multifaceted compound with promising applications in life sciences and advanced materials. Its design reflects contemporary strategies in molecular engineering, while its properties address pressing needs in healthcare and technology. As research progresses, this compound may emerge as a cornerstone in innovative therapeutic agents or next-generation materials, answering the growing demand for sustainable and high-performance solutions.